Cas no 1227593-92-1 (7-Fluoro-6-hydroxy-1h-indole-3-carbaldehyde)

• Product Name: 7-Fluoro-6-hydroxy-1h-indole-3-carbaldehyde
• CAS No: 1227593-92-1
• MF: C₉H₆FNO₂
• MW: 179.147845745087
• CID: 4821433
• Update Time: 2025-06-14

7-Fluoro-6-hydroxy-1h-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-6-hydroxy-1h-indole-3-carbaldehyde
• 7-Fluoro-6-hydroxy-1h-indole-3-carbaldehyde

• Inchi： 1S/C9H6FNO2/c10-8-7(13)2-1-6-5(4-12)3-11-9(6)8/h1-4,11,13H
• InChI Key： HRPDSSYVXFJEAV-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC2C(C=O)=CNC=21)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 212
• XLogP3: 1.3
• Topological Polar Surface Area: 53.1

Additional information on 7-Fluoro-6-hydroxy-1h-indole-3-carbaldehyde

Recent Advances in the Study of 7-Fluoro-6-hydroxy-1H-indole-3-carbaldehyde (CAS: 1227593-92-1) and Its Applications in Chemical Biology and Pharmaceutical Research

7-Fluoro-6-hydroxy-1H-indole-3-carbaldehyde (CAS: 1227593-92-1) is a fluorinated indole derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including kinase inhibitors, antimicrobial agents, and fluorescent probes. Its unique structural features, such as the presence of both a fluorine atom and a hydroxy group on the indole scaffold, contribute to its enhanced reactivity and binding affinity towards biological targets. Recent studies have explored its potential in drug discovery and development, particularly in the design of novel therapeutic agents for cancer and infectious diseases.

One of the most notable applications of 7-Fluoro-6-hydroxy-1H-indole-3-carbaldehyde is its role in the synthesis of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have utilized this compound as a building block to develop selective inhibitors targeting specific kinases, such as EGFR and BRAF. A recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 7-Fluoro-6-hydroxy-1H-indole-3-carbaldehyde exhibited potent inhibitory activity against EGFR mutants, with IC50 values in the nanomolar range. These findings highlight the compound's potential as a scaffold for designing next-generation kinase inhibitors.

In addition to its applications in kinase inhibitor development, 7-Fluoro-6-hydroxy-1H-indole-3-carbaldehyde has also been investigated for its antimicrobial properties. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that this compound and its derivatives displayed significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and inhibit key enzymes involved in bacterial metabolism. These results suggest that 7-Fluoro-6-hydroxy-1H-indole-3-carbaldehyde could serve as a promising lead compound for the development of new antibiotics to combat drug-resistant infections.

Another emerging area of research involves the use of 7-Fluoro-6-hydroxy-1H-indole-3-carbaldehyde as a fluorescent probe for bioimaging applications. The indole core of the molecule can be functionalized to produce derivatives with tunable fluorescence properties, making them suitable for visualizing cellular processes and detecting biomolecules. A recent publication in Analytical Chemistry described the synthesis of a fluorescent probe based on this compound, which was used to monitor reactive oxygen species (ROS) in live cells. The probe exhibited high sensitivity and selectivity, enabling real-time imaging of ROS dynamics in response to various stimuli. This advancement opens new avenues for studying oxidative stress-related diseases and screening antioxidant compounds.

The synthetic routes to 7-Fluoro-6-hydroxy-1H-indole-3-carbaldehyde have also been optimized in recent years to improve yield and scalability. A 2022 study in Organic Process Research & Development outlined a novel, cost-effective method for its synthesis using a one-pot reaction strategy. This approach reduced the number of purification steps and minimized waste generation, making it more environmentally friendly and suitable for large-scale production. Such advancements are crucial for facilitating the compound's broader adoption in pharmaceutical and chemical biology research.

In conclusion, 7-Fluoro-6-hydroxy-1H-indole-3-carbaldehyde (CAS: 1227593-92-1) represents a highly versatile and valuable compound in the field of chemical biology and pharmaceutical research. Its applications span from kinase inhibitor development and antimicrobial agents to fluorescent probes for bioimaging. Recent studies have not only expanded our understanding of its biological activities but also improved its synthetic accessibility. As research continues to uncover new uses for this compound, it is expected to play an increasingly important role in drug discovery and biomedical applications. Future directions may include exploring its potential in targeted drug delivery systems and as a tool for studying protein-protein interactions.